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Compound of Interest

Compound Name: RG13022

Cat. No.: B10779546 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
RG13022, also known as Tyrphostin RG13022, is a potent inhibitor of the epidermal growth

factor receptor (EGFR) tyrosine kinase.[1][2][3][4] By competitively binding to the ATP-binding

site of the EGFR kinase domain, RG13022 effectively blocks receptor autophosphorylation and

subsequent activation of downstream signaling pathways, such as the MAPK and PI3K/AKT

pathways.[3] This inhibition of EGFR signaling disrupts critical cellular processes like

proliferation and survival, making RG13022 a valuable tool for cancer research, particularly in

studies involving EGFR-overexpressing cancers.[3] These application notes provide a detailed

protocol for the preparation, storage, and handling of RG13022 stock solutions in dimethyl

sulfoxide (DMSO).

Chemical and Physical Properties
A clear understanding of the physicochemical properties of RG13022 is essential for accurate

stock solution preparation and experimental design.
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Property Value Reference

Molecular Formula C₁₆H₁₄N₂O₂ [1][2][5]

Molecular Weight 266.29 g/mol [1][2]

CAS Number 136831-48-6 [1][2][4][5]

Appearance White to off-white solid [1]

Purity ≥98% [5]

Solubility Data
RG13022 exhibits high solubility in DMSO, allowing for the preparation of concentrated stock

solutions. It is important to use fresh, anhydrous DMSO as the solvent is hygroscopic, and

absorbed moisture can impact solubility.[1][2]

Solvent
Maximum
Solubility

Molar
Concentration
(approx.)

Notes

DMSO 100 mg/mL 375.53 mM

Ultrasonic treatment

may be required to

fully dissolve the

compound.[1]

Ethanol 5 mg/mL 18.78 mM

Water Insoluble -

Experimental Protocols
Preparation of a 10 mM RG13022 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of RG13022 in DMSO, a

common concentration for in vitro studies.

Materials:
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RG13022 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Ultrasonic bath (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weigh RG13022: Accurately weigh the desired amount of RG13022 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.66 mg of RG13022
(Molecular Weight = 266.29 g/mol ).

Aliquot DMSO: In a sterile microcentrifuge tube, add the calculated volume of anhydrous

DMSO. To prepare 1 mL of a 10 mM solution from 2.66 mg of RG13022, you would add 1 mL

of DMSO.

Dissolve the Compound: Add the pre-weighed RG13022 powder to the DMSO.

Mix Thoroughly: Vortex the solution for 1-2 minutes to facilitate dissolution.

Sonication (if necessary): If the compound does not fully dissolve, place the tube in an

ultrasonic water bath for 5-10 minutes.[1] Visually inspect the solution to ensure no solid

particles remain.

Aliquot for Storage: To avoid repeated freeze-thaw cycles which can degrade the compound,

aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile

microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-

term storage (up to 2 years).[1]
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Stock Solution Preparation Table (for different volumes and concentrations):

Desired
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

1 mM 0.266 mg 1.33 mg 2.66 mg

5 mM 1.33 mg 6.65 mg 13.3 mg

10 mM 2.66 mg 13.3 mg 26.6 mg

50 mM 13.3 mg 66.5 mg 133 mg

Biological Activity and In Vitro Applications
RG13022 has been shown to inhibit the autophosphorylation of the EGF receptor with an IC₅₀

of 4 µM in a cell-free assay.[1][2] In cell-based assays, it inhibits EGF-stimulated cancer cell

proliferation.[1]

Cell Line/Assay IC₅₀ Value Reference

EGFR Autophosphorylation

(cell-free)
4 µM [1][2]

HER 14 Cell Colony Formation 1 µM [1][2]

HER 14 Cell DNA Synthesis 3 µM [1][2]

MH-85 Cell Colony Formation 7 µM [2]

MH-85 Cell DNA Synthesis 1.5 µM [2]

HT-22 Neuronal Cells 1 µM [3][4]

Signaling Pathway
RG13022 inhibits the epidermal growth factor receptor (EGFR), a receptor tyrosine kinase.

Upon binding of its ligand (e.g., EGF), EGFR dimerizes and autophosphorylates, initiating

downstream signaling cascades that regulate cell proliferation, survival, and migration.

RG13022 blocks this initial autophosphorylation step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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